Cas no 1227607-32-0 (3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile)

• Product Name: 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile
• CAS No: 1227607-32-0
• MF: C₁₇H₁₂N₄
• MW: 272.30398273468
• CID: 4913577
• Update Time: 2025-10-31

3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-di(pyridin-4-yl)pyridine-4-acetonitrile
• 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile

• Inchi： 1S/C17H12N4/c18-6-1-15-16(13-2-7-19-8-3-13)11-21-12-17(15)14-4-9-20-10-5-14/h2-5,7-12H,1H2
• InChI Key： LXAUWFIBCAUNSO-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CN=CC=2)C(CC#N)=C(C=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.6
• Topological Polar Surface Area: 62.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile

Introduction to 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile (CAS No. 1227607-32-0)

3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile, with the CAS number 1227607-32-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyridine-based structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular structure of 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile consists of a central pyridine ring substituted with two pyridin-4-yl groups at the 3 and 5 positions, and an acetonitrile group at the 4 position. This arrangement confers the molecule with high conjugation and electronic delocalization, which are key factors in its chemical reactivity and biological activity.

In recent years, there has been a surge in research focusing on the potential applications of 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile. One of the most promising areas is its use as a building block in the synthesis of more complex molecules. The presence of multiple reactive sites, such as the nitrile group and the pyridine rings, allows for a wide range of chemical transformations. For instance, the nitrile group can be readily converted into other functional groups like carboxylic acids, amides, or alcohols through various synthetic routes.

Another significant application of 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile is in the development of pharmaceuticals. The compound's ability to interact with biological targets, particularly those involved in signal transduction pathways, has made it an attractive lead compound for drug discovery. Recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile effectively inhibited the growth of cancer cells by targeting specific kinases involved in cell proliferation.

Beyond its pharmaceutical applications, 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile has also found use in materials science. Its high conjugation and planar structure make it an excellent candidate for the development of organic semiconductors and light-emitting diodes (LEDs). Research in this area has shown that compounds with similar structures exhibit excellent charge transport properties and photoluminescence characteristics. A study published in Advanced Materials highlighted the use of such compounds in organic photovoltaic devices, demonstrating their potential for renewable energy applications.

The synthesis of 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile can be achieved through several routes. One common method involves the condensation of 3,5-dibromopyridine with 4-pyridylboronic acid followed by a cyanoethylation reaction. This multi-step process allows for high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing environmental impact and costs.

The safety profile of 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile is another important consideration. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to prevent exposure to skin or inhalation. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation to eyes and skin upon prolonged contact.

In conclusion, 3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile (CAS No. 1227607-32-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.